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Compound of Interest

Compound Name: 1,8-Dibromooctane

Cat. No.: B1199895

Application Notes and Protocols for 1,8-
Dibromooctane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
disposal of 1,8-Dibromooctane (CAS No: 4549-32-0). Adherence to these guidelines is crucial
for ensuring laboratory safety and minimizing environmental impact.

Overview and Physical Properties

1,8-Dibromooctane is a halogenated hydrocarbon commonly used in organic synthesis as a
building block and alkylating reagent.[1] It is a combustible liquid that is incompatible with
strong oxidizing agents and strong bases.[2][3]

Table 1: Physical and Chemical Properties of 1,8-Dibromooctane
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Property Value Reference(s)
Molecular Formula C8H16Br2 [4]

Molecular Weight 272.02 g/mol [5]
Appearance Yellow Liquid [41[6]

Odor Odorless [41[6]

Melting Point 12-16 °C (54-61 °F) [1][2]

Boiling Point 270-272 °C (518-522 °F) [1][6]

Density 1.477 g/mL at 25 °C [1107]

Flash Point > 112 °C (> 233.6 °F) [6]

Solubility Insoluble in water [4]

Vapor Density

9.37

[6]

Health and Safety Information

1,8-Dibromooctane is considered hazardous and requires careful handling. It is known to
cause skin and eye irritation.[8] Inhalation of high vapor concentrations may lead to symptoms
such as headache, dizziness, tiredness, nausea, and vomiting.[4]

Table 2: Toxicological Data for 1,8-Dibromooctane

Test Result Species Reference
LD50 Oral 4,984 mg/kg Rat
LD50 Dermal 8,880 mg/kg Rabbit

Safe Handling and Storage Protocols

3.1. Engineering Controls
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o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations of vapors low.[8]

e Ensure that an eyewash station and safety shower are readily accessible.

3.2. Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[6]

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any
signs of degradation before use.[5]

o Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin
contact.[5]

3.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mists.[8]

Wash hands thoroughly after handling.[6]

Keep the container tightly closed when not in use.[4]

3.4. Storage

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong bases.[6]

o Keep containers tightly closed to prevent leakage.[4]
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Safe Handling Workflow for 1,8-Dibromooctane

Emergency Procedures

4.1. First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[8]

e In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If skin irritation persists, get medical attention.[3]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek medical

attention.[8]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

4.2. Accidental Release Measures

o Small Spills: Absorb the spill with an inert, non-combustible material such as sand or
vermiculite. Collect the absorbed material into a suitable, sealed container for disposal as
hazardous waste.[6]
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o Large Spills: Evacuate the area immediately. Contact your institution's emergency response

team.[9]

4.3. Fire-Fighting Measures

« Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[4]

e Hazardous Combustion Products: Thermal decomposition can produce carbon oxides and

hydrogen bromide gas.[8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[8]

Chemical Spill

Spill Occurs

Evacuate Immediate Area

Assess spill size Assess spill size

Small Spill

Move to fresh air Wash with soap and water

Personal Exposure

Exposure Occurs

Skin Contact Eye Contact Ingestion

Rinse eyes for 15 mins Rinse mouth, do not induce vomiting

g Seek Medical Attention oy

Absorb with inert material Contact Emergency Response Team

Collect in sealed container for disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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